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Ethylenediamine tartrate, an organic salt, has garnered significant interest within the

materials science community for its promising nonlinear optical (NLO) properties. Its non-

centrosymmetric crystal structure is a key prerequisite for exhibiting second-order NLO

phenomena, making it a candidate for applications in frequency conversion and other photonic

technologies.[1][2] This technical guide provides an in-depth overview of the synthesis, crystal

structure, and comprehensive characterization of the NLO properties of ethylenediamine
tartrate and its dihydrate form (EDADTDH).

Synthesis and Crystal Growth
Single crystals of ethylenediamine tartrate are typically grown from an aqueous solution using

the slow evaporation technique at room temperature.[1] The synthesis process involves

dissolving stoichiometric amounts of ethylenediamine and L-(+)-tartaric acid in deionized water.

The solution is then gently heated to ensure complete dissolution of the reactants before being

allowed to crystallize through slow evaporation.[1]

Crystal Structure
Anhydrous ethylenediamine d-tartrate crystallizes in the monoclinic system with the space

group P2₁, a non-centrosymmetric space group essential for second-order NLO activity.[1] The

dihydrate form, ethylenediamine ditartrate dihydrate (EDADTDH), crystallizes in the tetragonal

system.[1] The crystal structure is stabilized by an extensive network of hydrogen bonds.[1]
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Nonlinear Optical Properties
Ethylenediamine tartrate exhibits notable second and third-order nonlinear optical properties.

The NLO response is attributed to the presence of delocalized π-electrons and the specific

arrangement of molecules in the crystal lattice.[2]

Quantitative NLO Data
The key nonlinear optical parameters for ethylenediamine tartrate and its dihydrate are

summarized in the table below.

Property Value Material Reference

Second Harmonic

Generation (SHG)

Efficiency

0.13 times that of KDP
Ethylenediamine

Tartrate
[1]

Third-Order NLO

Susceptibility (χ³)
1.1324 × 10⁻⁷ esu

Ethylenediamine

Ditartrate Dihydrate
[2]

KDP: Potassium Dihydrogen Phosphate

Experimental Characterization
A suite of experimental techniques is employed to characterize the NLO and related properties

of ethylenediamine tartrate crystals.

Experimental Workflow for NLO Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b3049953?utm_src=pdf-body
https://www.researchgate.net/publication/333200348_Unveiling_photophysical-chemical_properties_of_ethylenediamine_ditartrate_dihydrate_acentric_single_crystal_a_proficient_material_for_nonlinear_optical_application
https://www.benchchem.com/product/b3049953?utm_src=pdf-body
https://www.benchchem.com/product/b3049953
https://www.researchgate.net/publication/333200348_Unveiling_photophysical-chemical_properties_of_ethylenediamine_ditartrate_dihydrate_acentric_single_crystal_a_proficient_material_for_nonlinear_optical_application
https://www.benchchem.com/product/b3049953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis & Crystal Growth

Structural Analysis Optical Properties Other Characterizations

Stoichiometric Dissolution
of Ethylenediamine &

L-(+)-Tartaric Acid

Slow Evaporation
Solution Growth

Single Crystal X-ray
Diffraction (XRD)

Crystal Structure
& Space Group

UV-Vis-NIR Spectroscopy

Optical Transparency
& Cut-off Wavelength

Kurtz-Perry Powder
Technique (SHG)

SHG Efficiency

Z-Scan Technique
(Third-Order NLO)

Nonlinear Absorption
& Refraction

FT-IR Spectroscopy

Functional Groups

Thermal Analysis
(TG-DTA)

Thermal Stability

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and characterization of ethylenediamine
tartrate.

Detailed Experimental Protocols
Second Harmonic Generation (SHG) Measurement:
Kurtz-Perry Powder Technique
The Kurtz-Perry powder technique is a widely used method for the preliminary screening of

materials for their second-harmonic generation efficiency.[3][4][5]

Methodology:

Sample Preparation: The grown ethylenediamine tartrate crystals are ground into a fine

powder and sieved to obtain a uniform particle size.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b3049953?utm_src=pdf-body-img
https://www.benchchem.com/product/b3049953?utm_src=pdf-body
https://www.benchchem.com/product/b3049953?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/36770783/
https://www.semanticscholar.org/paper/A-powder-technique-for-the-evaluation-of-nonlinear-Kurtz-Perry/42a6a67fb9f2da44087cad53b41b935f79a9bd34
https://www.mdpi.com/1420-3049/28/3/1116
https://www.benchchem.com/product/b3049953?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrumentation: A high-intensity pulsed laser, typically a Nd:YAG laser operating at a

fundamental wavelength of 1064 nm, is used as the light source.[2]

Measurement: The powdered sample is placed in a sample holder and irradiated with the

laser beam. The generated second harmonic signal at 532 nm is detected by a

photomultiplier tube.

Reference: The SHG intensity of the sample is compared to that of a standard reference

material, such as potassium dihydrogen phosphate (KDP), under identical experimental

conditions.[1]

Third-Order NLO Properties: Z-Scan Technique
The Z-scan technique is a single-beam method used to measure the nonlinear refractive index

(n₂) and the nonlinear absorption coefficient (β) of materials.[2]

Methodology:

Setup: A laser beam is focused onto the sample, which is mounted on a translation stage

that allows it to be moved along the beam axis (the z-direction).

Open Aperture Scan: To measure the nonlinear absorption, the total transmitted intensity is

measured as the sample is moved through the focal point. A decrease in transmittance at the

focus indicates reverse saturable absorption, while an increase signifies saturable

absorption.[2]

Closed Aperture Scan: To determine the nonlinear refractive index, an aperture is placed

before the detector. The transmittance through the aperture is sensitive to the self-focusing

or self-defocusing of the beam induced by the nonlinear refraction in the sample. A pre-focal

peak followed by a post-focal valley in the transmittance curve indicates a negative nonlinear

refractive index (self-defocusing), while the opposite indicates a positive value (self-

focusing).[2]

Data Analysis: The third-order nonlinear optical susceptibility (χ³) can be calculated from the

measured values of n₂ and β.[2]

Optical Transmittance: UV-Vis-NIR Spectroscopy
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UV-Vis-NIR spectroscopy is used to determine the optical transmission window of the

ethylenediamine tartrate crystals.[2][6]

Methodology:

Sample Preparation: A polished single crystal of a specific thickness is prepared.

Measurement: The crystal is placed in the sample holder of a UV-Vis-NIR

spectrophotometer, and the transmittance spectrum is recorded over a wide wavelength

range (typically 200-2500 nm).

Analysis: The spectrum reveals the wavelength range over which the crystal is transparent,

which is crucial for its potential applications in optical devices. The lower cut-off wavelength

is determined by the onset of absorption in the UV region.

Conclusion
Ethylenediamine tartrate and its dihydrate have demonstrated promising second and third-

order nonlinear optical properties. The straightforward synthesis and the non-centrosymmetric

crystal structure make them interesting candidates for further investigation and development in

the field of nonlinear optics. The characterization data presented in this guide provide a solid

foundation for researchers and scientists to explore the potential of these materials in various

photonic and optoelectronic applications. Further studies focusing on optimizing crystal growth

to enhance the NLO response and on fabricating prototype devices are warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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